Ethyl 4-(isopropylamino)-6-(methoxy(methyl)amino)nicotinate

• CAS RN: 1011464-53-1
• Molecular Formula: C13H21N3O3
• Molecular Weight: 267.32 g/mol
• IUPAC Name: ethyl 6-[methoxy(methyl)amino]-4-(propan-2-ylamino)pyridine-3-carboxylate
• InChI: InChI=1S/C13H21N3O3/c1-6-19-13(17)10-8-14-12(16(4)18-5)7-11(10)15-9(2)3/h7-9H,6H2,1-5H3,(H,14,15)
• InChI Key: VIHQTYHUABIPJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(C=C1NC(C)C)N(C)OC

Description

Ethyl 4-(isopropylamino)-6-(methoxy(methyl)amino)nicotinate is a useful research compound. Its molecular formula is C13H21N3O3 and its molecular weight is 267.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of ethyl 6-chloro-4-(isopropylamino)nicotinate (3.0 g, 12.4 mmol), O,N-dimethylhydroxylamine hydrochloride (35.0 g, 0.35 mol) in dioxane (10 mL) was heated at 180° C. for 6 h. After cooling to RT, the reaction mixture was neutralized with saturated Na2CO3 solution to pH 7-8. The aqueous mixture was concentrated under reduced pressure and was extracted with EtOAc (3×100 mL). The combined organics were washed with brine, dried (MgSO4) and concentrated to give ethyl 4-(isopropylamino)-6-(methoxy(methyl)amino)nicotinate (3.2 g, 97% yield). 1H NMR (400 MHz, DMSO-d6): δ 8.48 (s, 1 H), 7.82 (d, J=7.2 Hz, 1 H), 6.10 (s, 1 H), 4.22 (q, J=7.2 Hz, 2 H), 3.77 (m, 4H), 3.18 (s, 3 H), 1.27 (t, J=7.2 Hz, 3 H), 1.20 (d, J=6.4 Hz, 6 H).

Synthesis routes and methods II

Procedure details